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Compound of Interest

Compound Name: Dhodh-IN-19

Cat. No.: B15145146 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Dhodh-IN-19, a potent dihydroorotate dehydrogenase (DHODH) inhibitor. The

following procedures are intended for researchers, scientists, and drug development

professionals to minimize risk and ensure regulatory compliance. While a specific Safety Data

Sheet (SDS) for Dhodh-IN-19 is not readily available, the following guidance is based on

procedures for similar potent chemical inhibitors and should be followed in conjunction with

your institution's specific protocols for chemical waste disposal.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to wear appropriate personal protective

equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear impervious clothing, such as a lab coat.

Respiratory Protection: A suitable respirator should be used, particularly if there is a risk of

dust or aerosol formation.[1]
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All handling of Dhodh-IN-19 should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1] An accessible safety shower and eye wash station must be available.

[1]

Spill Management
In the event of a spill, adhere to the following procedures to mitigate exposure and

contamination:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel to a safe

location.[2]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Absorption:

For liquid spills (e.g., solutions in DMSO), absorb with a finely-powdered, liquid-binding

material such as diatomite or universal binders.

For solid spills, the material can be collected by wet cloth or gently swept up to avoid

creating dust.

Decontamination: Scrub the affected surfaces and any contaminated equipment with alcohol.

Collection and Disposal: Collect all contaminated materials in a suitable, labeled container

for disposal. Dispose of the contaminated materials in accordance with local, state, and

federal regulations for hazardous waste.

Proper Disposal Procedures
The proper disposal of Dhodh-IN-19 and associated waste is critical to ensure safety and

environmental protection. Do not dispose of Dhodh-IN-19 down the drain or in regular trash.

Waste Segregation:

All waste materials contaminated with Dhodh-IN-19 must be treated as hazardous waste and

segregated into clearly labeled, sealed, and appropriate waste containers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15145146?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Dhodh_IN_16.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Dhodh_IN_16.pdf
https://file.glpbio.com/quotepdf/sds.php?token=3hXhWcHJ9yvIyDfnd_GE6hwS9rH2pP3oE0RDmcr7pY4s0fSWzTqwntwHDyz1sZkfI15OfjnQk7_K8kpRbZXobrZoeEkINm-Y1udDPcrZEcJiY_4tYdKOi8oUSN94YO3kiZcJne8kDyqhy
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_Dhodh_IN_16.pdf
https://www.benchchem.com/product/b15145146?utm_src=pdf-body
https://www.benchchem.com/product/b15145146?utm_src=pdf-body
https://www.benchchem.com/product/b15145146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: This category includes contaminated PPE (gloves, lab coats), plasticware

(pipette tips, tubes), and any absorbent materials used for spills.

Liquid Waste: This consists of unused solutions of Dhodh-IN-19 (e.g., in DMSO) and

contaminated solvents.

Empty Containers: Empty containers of Dhodh-IN-19 should be treated as hazardous waste

unless they have been thoroughly decontaminated.

Disposal Workflow:
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Caption: Waste segregation and disposal workflow for Dhodh-IN-19.

Final Disposal:

Solid and liquid waste containing Dhodh-IN-19 must be disposed of in accordance with all

applicable country, federal, state, and local regulations. This typically involves collection by a

licensed hazardous waste disposal company.
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Chemical and Physical Properties
While a comprehensive SDS for Dhodh-IN-19 is not publicly available, some chemical

properties have been identified.

Property Value Reference

CAS Number 2742675-85-8

Molecular Formula C22H18ClF6N3O3

Molecular Weight 521.84

Storage Information
Proper storage is essential to maintain the stability of Dhodh-IN-19 and ensure safety.

Condition Duration

Powder at -20°C 2 years

In DMSO at 4°C 2 weeks

In DMSO at -80°C 6 months

Data sourced from DC Chemicals

It is crucial to keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.

This guide provides a framework for the safe handling and disposal of Dhodh-IN-19. Always

prioritize safety and consult your institution's environmental health and safety department for

specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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